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Compound of Interest

Compound Name: 2-Hydroxyphenylacetic acid

Cat. No.: B019472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural characteristics of 2-Hydroxyphenylacetic acid. The information is curated for

researchers, scientists, and professionals in drug development who require detailed data for

their work. This document summarizes key quantitative data, outlines experimental protocols,

and presents visual diagrams to facilitate a deeper understanding of this compound.

Core Chemical Properties
2-Hydroxyphenylacetic acid, also known as ortho-hydroxyphenylacetic acid, is an organic

compound with significance in various biological and chemical processes. It is a metabolite of

phenylalanine and can be found in various natural sources.[1] The compound's properties

make it a valuable intermediate in the synthesis of pharmaceuticals, such as atenolol and 3,4-

dihydroxyphenylacetic acid.[2][3]

Quantitative Data Summary
The fundamental physicochemical properties of 2-Hydroxyphenylacetic acid are summarized

in the table below for easy reference and comparison.
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Property Value Source(s)

IUPAC Name 2-(2-hydroxyphenyl)acetic acid [4][5]

Molecular Formula C₈H₈O₃ [2][4][6]

Molecular Weight 152.15 g/mol [2][4]

Melting Point 145 - 147 °C [2][4]

Boiling Point 240 °C (estimate) [2][7]

pKa (Strongest Acidic) 4

Solubility

Soluble in water and methanol.

[2][5] Specifically, 44 mg/mL in

water.[4][8]

[2][4][5][8]

Appearance

Off-white, beige, or light pink to

light brown crystalline

solid/powder.

[2][4]

LogP 0.85 [8][9]

Chemical Structure
2-Hydroxyphenylacetic acid is an aromatic compound characterized by a phenyl ring

substituted with both a hydroxyl (-OH) group and an acetic acid (-CH₂COOH) group at the

ortho position.[6] This arrangement of functional groups is key to its chemical reactivity and

biological activity.

The presence of the carboxylic acid group confers acidic properties, while the phenolic

hydroxyl group allows for reactions typical of phenols.[6] The molecule's structure enables it to

participate in various chemical transformations, including esterification and acylation, making it

a versatile building block in organic synthesis.[6]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of 2-Hydroxyphenylacetic
acid are crucial for researchers. The following sections provide an overview of established

experimental protocols.
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Synthesis of 2-Hydroxyphenylacetic Acid
A common method for the synthesis of 2-Hydroxyphenylacetic acid involves the hydrolysis of

a precursor compound. One documented procedure utilizes (2-Chlorophenyl)acetic acid as a

starting material.

Protocol:

A mixture of (2-Chlorophenyl)acetic acid (3.4 g, 0.02 M) and crushed sodium hydroxide

pellets (4.8 g, 0.12 M) is stirred in 'SOLVESSO' 200 (30 g) for 30 minutes.[10]

Cupric sulphate pentahydrate (0.2 g, 0.0008 M) is added to the mixture.[10]

The reaction mixture is heated to 190-196 °C for approximately 4 hours.[10]

After cooling to 20 °C, the reaction mass is treated with water (50 g) and transferred to a

separatory funnel with an additional 50 g of water, and then filtered.[10]

The aqueous filtrates are acidified to a pH of approximately 4 using 36% hydrochloric acid.

[10]

The product is then extracted with ethyl acetate (180 g).[10]

Finally, 2-Hydroxyphenylacetic acid is isolated as a solid by distillation of the ethyl acetate.

[10]

Purification of 2-Hydroxyphenylacetic Acid
Purification of the synthesized 2-Hydroxyphenylacetic acid is essential to remove impurities.

Crystallization is a commonly employed technique.

Protocol:

The crude 2-Hydroxyphenylacetic acid can be crystallized from either ether or chloroform.

[2] It is noted that the melting point of the product crystallized from chloroform may be lower.

[2]

Analytical Methods
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The quantification and identification of 2-Hydroxyphenylacetic acid in various matrices, such

as urine, can be achieved through chromatographic techniques.

High-Performance Liquid Chromatography (HPLC):

A reverse-phase (RP) HPLC method can be used for the analysis of 2-
Hydroxyphenylacetic acid.[9]

The mobile phase typically consists of acetonitrile (MeCN), water, and phosphoric acid.[9]

For applications compatible with mass spectrometry (MS), formic acid should be used in

place of phosphoric acid.[9]

Gas Chromatography-Mass Spectrometry (GC-MS):

Urinary 2-Hydroxyphenylacetic acid can be determined by GC with flame-ionization

detection.[11]

Prior to analysis, samples are extracted into ethyl ether, and the analytes are derivatized with

trimethylphenylammonium hydroxide.[11]

The presence of 2-Hydroxyphenylacetic acid is confirmed by GC-MS.[11]

Visualizations
The following diagrams illustrate key processes and relationships involving 2-
Hydroxyphenylacetic acid.
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Synthesis Work-up & Extraction Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Hydroxyphenylacetic acid | Endogenous Metabolite | TargetMol [targetmol.com]

2. 2-Hydroxyphenylacetic acid | 614-75-5 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b019472?utm_src=pdf-body-img
https://www.benchchem.com/product/b019472?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/2-hydroxyphenylacetic%20acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4418407.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. scbt.com [scbt.com]

4. (2-Hydroxyphenyl)acetic acid | C8H8O3 | CID 11970 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 2-Hydroxyphenylacetic acid, 98% | Fisher Scientific [fishersci.ca]

6. kajay-remedies.com [kajay-remedies.com]

7. 2-Hydroxyphenylacetic acid [chembk.com]

8. Human Metabolome Database: Showing metabocard for ortho-Hydroxyphenylacetic acid
(HMDB0000669) [hmdb.ca]

9. 2-Hydroxyphenylacetic acid | SIELC Technologies [sielc.com]

10. Synthesis routes of 2-Hydroxyphenylacetic acid [benchchem.com]

11. Determination of 2-hydroxyphenylacetic acid (2HPAA) in urine after oral and parenteral
administration of coumarin by gas-liquid chromatography with flame-ionization detection -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxyphenylacetic
Acid: Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019472#2-hydroxyphenylacetic-acid-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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